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Cat. No.: B15563954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Destomycin B and Hygromycin B, two

aminoglycoside antibiotics with known antifungal properties. The information presented herein

is intended to assist researchers and professionals in drug development in evaluating these

compounds for their potential applications in fungal inhibition. This document summarizes their

mechanisms of action, available data on their antifungal activity, and detailed experimental

protocols for assessing their efficacy.

Mechanism of Action: Inhibitors of Protein
Synthesis
Both Destomycin B and Hygromycin B belong to the aminoglycoside class of antibiotics and

function by inhibiting protein synthesis in target organisms, including fungi. Their primary

cellular target is the ribosome, the essential machinery for translating messenger RNA (mRNA)

into proteins.

Hygromycin B exerts its antifungal effect by binding to the large ribosomal subunit, which

interferes with the translocation step of elongation during protein synthesis. This disruption

leads to mistranslation of mRNA and the production of non-functional or truncated proteins,

ultimately resulting in cell death.[1]
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Destomycin B is also known to be an antibiotic with a broad spectrum of activity against

bacteria and fungi.[2][3] While specific mechanistic studies on its antifungal action are limited,

its structural similarity to other aminoglycosides suggests a comparable mechanism of action

involving the inhibition of protein synthesis.[4]

Below is a diagram illustrating the generalized mechanism of action for aminoglycoside

antibiotics in fungi.
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Mechanism of Fungal Protein Synthesis Inhibition by Aminoglycosides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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